Cas no 1289045-73-3 (3-Amino-4-chloropyridine-2-carbaldehyde)
3-Amino-4-chloropyridine-2-carbaldehyde is a versatile heterocyclic compound featuring both amino and aldehyde functional groups on a chlorinated pyridine scaffold. Its reactive aldehyde group enables facile derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the electron-donating amino group and electron-withdrawing chlorine substituent enhances its utility in nucleophilic substitution and condensation reactions. This compound is particularly useful in the preparation of fused pyridine derivatives, ligands, and bioactive molecules. Its well-defined structure and high purity ensure consistent performance in research and industrial applications, supporting advancements in medicinal chemistry and material science.
1289045-73-3 structure
Product Name:3-Amino-4-chloropyridine-2-carbaldehyde
CAS No:1289045-73-3
MF:C6H5ClN2O
MW:156.56970000267
CID:4898910
Update Time:2025-05-28
3-Amino-4-chloropyridine-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-chloropicolinaldehyde
- AB83753
- 3-AMINO-4-CHLOROPYRIDINE-2-CARBALDEHYDE
- 3-Amino-4-chloropyridine-2-carbaldehyde
-
- Inchi: 1S/C6H5ClN2O/c7-4-1-2-9-5(3-10)6(4)8/h1-3H,8H2
- InChI Key: RIRZWTOLIZKNQA-UHFFFAOYSA-N
- SMILES: ClC1C=CN=C(C=O)C=1N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- XLogP3: 1.1
- Topological Polar Surface Area: 56
3-Amino-4-chloropyridine-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029016096-250mg |
3-Amino-4-chloropicolinaldehyde |
1289045-73-3 | 95% | 250mg |
980.00 USD | 2021-06-07 | |
| Alichem | A029016096-1g |
3-Amino-4-chloropicolinaldehyde |
1289045-73-3 | 95% | 1g |
2,837.10 USD | 2021-06-07 |
3-Amino-4-chloropyridine-2-carbaldehyde Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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